Cas no 1602357-44-7 (5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester
• CAS No: 1602357-44-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5275511
• Update Time: 2025-05-21

5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester

• Inchi： 1S/C12H18N2O2/c1-4-7-11-13-8-9(10(5-2)14-11)12(15)16-6-3/h8H,4-7H2,1-3H3
• InChI Key： NGSDUSUQYVOEEU-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC=C(C(OCC)=O)C(CC)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester

Introduction to 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester (CAS No: 1602357-44-7)

5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester, with the CAS number 1602357-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives family, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of ethyl and propyl substituents, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester involve meticulous chemical processes that ensure high purity and yield. The compound's molecular structure, featuring a pyrimidine core with ester functional groups, makes it a versatile intermediate in the synthesis of more complex pharmaceutical agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in various research and development projects.

In the realm of medicinal chemistry, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester has been explored for its potential pharmacological effects. Pyrimidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in this compound's structure may influence its interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrimidine-based compounds in drug discovery. For instance, modifications to the pyrimidine ring have been shown to enhance binding affinity and selectivity towards specific enzymes and receptors. The ethyl and propyl groups in 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester may play a crucial role in modulating these interactions, thereby affecting its overall biological activity. Researchers are particularly interested in how these structural features contribute to the compound's efficacy and safety profiles.

The pharmacokinetic properties of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester are also subjects of ongoing investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic potential. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study the compound's behavior in vitro and in vivo. These studies provide valuable insights into its metabolic pathways and potential side effects.

In addition to its pharmacological applications, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester has shown promise in materials science research. Pyrimidine derivatives are used in various industrial applications due to their stability and reactivity. The unique chemical properties of this compound make it a suitable candidate for developing new materials with enhanced functional characteristics. For example, it could be utilized in the creation of advanced polymers or coatings that exhibit improved durability and chemical resistance.

The ethical considerations surrounding the use of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester in pharmaceutical research are also important. Ensuring that all experiments are conducted with strict adherence to regulatory guidelines is crucial for maintaining safety and integrity. Collaborative efforts between chemists, biologists, and ethicists help to address potential concerns and promote responsible innovation.

The future directions for research on 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester are multifaceted. Further exploration of its biological activities could lead to the discovery of new therapeutic agents targeting various diseases. Additionally, advancements in computational chemistry may enable more accurate predictions of the compound's behavior at different conditions. These developments will likely accelerate the pace at which new drugs are discovered and brought to market.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-propyl-, ethyl ester (CAS No: 1602357-44-7) is a fascinating compound with significant potential in both pharmaceuticals and materials science. Its unique structure and diverse applications make it a subject of intense interest among researchers worldwide. As our understanding of its properties continues to grow, so too will its contributions to advancing scientific knowledge and improving human health.